molecular formula C4H7NO B6237890 (4R)-4-methylazetidin-2-one CAS No. 26757-75-5

(4R)-4-methylazetidin-2-one

Cat. No. B6237890
CAS RN: 26757-75-5
M. Wt: 85.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(4R)-4-methylazetidin-2-one” is a chemical compound with the CAS Number: 26757-75-5 . It has a molecular weight of 85.11 and its IUPAC name is (4R)-4-methyl-2-azetidinone .


Molecular Structure Analysis

The InChI code of “(4R)-4-methylazetidin-2-one” is 1S/C4H7NO/c1-3-2-4(6)5-3/h3H,2H2,1H3,(H,5,6)/t3-/m1/s1 . This code provides a specific description of the compound’s molecular structure. For a detailed structural analysis, specialized software or tools that can interpret and visualize InChI codes might be needed.


Chemical Reactions Analysis

Specific chemical reactions involving “(4R)-4-methylazetidin-2-one” are not provided in the search results. The reactivity of a compound depends on its molecular structure and can be influenced by various factors such as temperature, pressure, and the presence of other chemicals .


Physical And Chemical Properties Analysis

“(4R)-4-methylazetidin-2-one” has a molecular weight of 85.11 . More detailed physical and chemical properties such as melting point, boiling point, and density might be found in specialized chemical databases .

Mechanism of Action

The mechanism of action of “(4R)-4-methylazetidin-2-one” is not specified in the search results. The mechanism of action usually refers to the specific biochemical interaction through which a drug substance produces its pharmacological effect .

Safety and Hazards

The safety information and Material Safety Data Sheet (MSDS) for “(4R)-4-methylazetidin-2-one” can be found on the product page . It’s important to handle all chemicals with appropriate safety measures.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (4R)-4-methylazetidin-2-one involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-methyl-2-pentanone", "hydroxylamine hydrochloride", "sodium hydroxide", "acetic acid", "sodium nitrite", "sulfuric acid", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Conversion of 4-methyl-2-pentanone to oxime", "4-methyl-2-pentanone is reacted with hydroxylamine hydrochloride in the presence of sodium hydroxide to form the oxime.", "Step 2: Conversion of oxime to nitroso compound", "The oxime is then reacted with acetic acid and sodium nitrite in the presence of sulfuric acid to form the nitroso compound.", "Step 3: Conversion of nitroso compound to azide", "The nitroso compound is then reacted with sodium bicarbonate to form the azide.", "Step 4: Conversion of azide to amine", "The azide is then reduced to the amine using hydrogen gas and a palladium catalyst.", "Step 5: Conversion of amine to (4R)-4-methylazetidin-2-one", "The amine is then reacted with acetic acid and magnesium sulfate to form the desired product, (4R)-4-methylazetidin-2-one." ] }

CAS RN

26757-75-5

Product Name

(4R)-4-methylazetidin-2-one

Molecular Formula

C4H7NO

Molecular Weight

85.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.